Cas no 1248678-59-2 (6-(3-Methylphenyl)sulfanylhexan-2-one)

• Product Name: 6-(3-Methylphenyl)sulfanylhexan-2-one
• CAS No: 1248678-59-2
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5250977
• Update Time: 2025-08-05

6-(3-Methylphenyl)sulfanylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-[(3-methylphenyl)sulfanyl]hexan-2-one
• 6-(3-Methylphenyl)sulfanylhexan-2-one

• Inchi： 1S/C13H18OS/c1-11-6-5-8-13(10-11)15-9-4-3-7-12(2)14/h5-6,8,10H,3-4,7,9H2,1-2H3
• InChI Key： DPYKNGKXSJNVCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)CCCCC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 6-(3-Methylphenyl)sulfanylhexan-2-one

6-(3-Methylphenyl)sulfanylhexan-2-one

The compound 6-(3-Methylphenyl)sulfanylhexan-2-one (CAS No: 1248678-59-2) is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound, often referred to as cas 1248678-59-2, is a derivative of hexanone with a sulfanyl group attached to the sixth carbon, which is further substituted with a 3-methylphenyl group. Its unique structure endows it with intriguing chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of 6-(3-Methylphenyl)sulfanylhexan-2-one in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers, where its sulfur-containing functional group plays a crucial role in cross-linking reactions. The compound's ability to undergo nucleophilic addition reactions has made it a valuable intermediate in organic synthesis.

One of the most notable advancements involving cas 1248678-59-2 is its application in drug delivery systems. Scientists have utilized its unique solubility properties to enhance the bioavailability of certain pharmaceutical compounds. The molecule's ability to form stable complexes with hydrophobic drugs has been leveraged to create targeted drug delivery vehicles, which are currently under preclinical testing.

In addition to its role in drug delivery, 6-(3-Methylphenyl)sulfanylhexan-2-one has also found applications in the fragrance industry. Its pleasant aroma and stability under various conditions make it an ideal candidate for use in perfumes and personal care products. Recent research has focused on optimizing its synthesis to reduce production costs and improve scalability, making it more accessible for commercial use.

The synthesis of cas 1248678-59-2 involves a multi-step process that typically begins with the oxidation of an appropriate sulfide precursor. The reaction conditions, including temperature and pH, are critical in ensuring high yields and purity of the final product. Researchers have recently developed more efficient synthetic routes that minimize waste and improve overall process sustainability.

From a structural standpoint, 6-(3-Methylphenyl)sulfanylhexan-2-one exhibits interesting electronic properties due to the conjugation between the sulfur atom and the aromatic ring. This conjugation not only influences its reactivity but also contributes to its photostability, making it suitable for use in light-sensitive applications such as optical coatings.

Moreover, the compound's thermal stability has been extensively studied, revealing its potential as a high-temperature resistant additive in polymer blends. Its ability to withstand elevated temperatures without degradation makes it an attractive option for use in aerospace and automotive industries.

In conclusion, 6-(3-Methylphenyl)sulfanylhexan-2-one (CAS No: 1248678-59-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques continue to expand its utility in both academic research and industrial settings.